2-((1-(4-(Pyrrolidin-1-ylsulfonyl)benzoyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-(4-pyrrolidin-1-ylsulfonylbenzoyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C22H24N4O4S/c23-16-18-4-3-11-24-21(18)30-19-9-14-25(15-10-19)22(27)17-5-7-20(8-6-17)31(28,29)26-12-1-2-13-26/h3-8,11,19H,1-2,9-10,12-15H2
• InChI Key: WFISYYTXMUSVLK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCC(CC3)OC4=C(C=CC=N4)C#N
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

The compound “2-((1-(4-(Pyrrolidin-1-ylsulfonyl)benzoyl)piperidin-4-yl)oxy)nicotinonitrile” is a complex organic molecule. It contains several functional groups including a pyrrolidinylsulfonyl group, a benzoyl group, a piperidinyl group, and a nicotinonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on the synthesis of this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. These groups are likely to influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the nitrile group could undergo reactions such as hydrolysis, reduction, or the Grignard reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar groups could make the compound soluble in polar solvents.

Scientific Research Applications

Synthesis of Piperidine Derivatives

Piperidine derivatives are synthesized through various intra- and intermolecular reactions. . The compound could serve as a precursor or intermediate in the synthesis of these derivatives, which are crucial in medicinal chemistry.

Pharmacological Applications

. They play a significant role in the pharmaceutical industry, and the compound may be used in the discovery and biological evaluation of potential drugs containing the piperidine moiety.

Antiplasmodial Activity

. The compound could be investigated for its efficacy as an antimalarial agent, particularly focusing on its activity against drug-resistant strains.

Development of Antimalarial Leads

The search for novel antimalarial molecules has intensified due to the emergence of resistance to current treatments. . The compound could be explored further using chemical approaches and biological screening, including in vivo studies in an animal model of malaria.

Drug Construction

. The compound could be utilized in the design and synthesis of new drugs, leveraging its piperidine structure.

Biological Activity and Drug Discovery

The biological activity of piperidine derivatives is a key area of interest in drug discovery. .

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied as a potential therapeutic agent.